![molecular formula C8H17N3 B136175 Decahydropyrazino[1,2-d][1,4]diazepine CAS No. 153894-18-9](/img/structure/B136175.png)
Decahydropyrazino[1,2-d][1,4]diazepine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Decahydropyrazino[1,2-d][1,4]diazepine (DPD) is a heterocyclic organic compound with a bicyclic structure. It is a member of the diazepine family and has been used in various scientific research applications due to its unique properties. DPD has been synthesized using different methods, and its mechanism of action and physiological effects have been studied extensively.
Scientific Research Applications
Decahydropyrazino[1,2-d][1,4]diazepine has been used in various scientific research applications, including drug discovery, medicinal chemistry, and neuroscience. It has been found to have potential therapeutic properties for the treatment of anxiety, depression, and schizophrenia. This compound has also been used as a scaffold for the development of new drugs with improved efficacy and reduced side effects.
Mechanism of Action
Decahydropyrazino[1,2-d][1,4]diazepine acts as a positive allosteric modulator of the GABA-A receptor, which is a ligand-gated ion channel that mediates the inhibitory neurotransmitter GABA. This compound enhances the binding of GABA to the receptor, leading to an increase in chloride ion influx and hyperpolarization of the neuron. This results in the inhibition of neuronal activity, leading to anxiolytic and sedative effects.
Biochemical and Physiological Effects:
This compound has been shown to have anxiolytic, sedative, and anticonvulsant effects in animal models. It has also been found to improve cognitive function and memory retention. This compound has been shown to increase the levels of GABA in the brain, leading to the enhancement of GABAergic neurotransmission. This compound has also been found to have antioxidant and anti-inflammatory properties, which may contribute to its neuroprotective effects.
Advantages and Limitations for Lab Experiments
Decahydropyrazino[1,2-d][1,4]diazepine has several advantages for lab experiments, including its ease of synthesis, stability, and low toxicity. This compound can be easily modified to generate analogs with improved properties. However, this compound has some limitations, including its poor solubility in water, which can limit its use in certain experiments. This compound can also be metabolized quickly in vivo, leading to a short duration of action.
Future Directions
For the research on Decahydropyrazino[1,2-d][1,4]diazepine include the development of new analogs with improved properties and investigation of its potential therapeutic applications.
Synthesis Methods
Decahydropyrazino[1,2-d][1,4]diazepine can be synthesized using different methods, including the condensation of an amino acid with a ketone, cyclization of an amino alcohol, and cyclization of a dipeptide. One of the common methods of synthesizing this compound is the cyclization of a dipeptide using a dehydrating agent such as thionyl chloride. The dipeptide is first protected with a suitable group, and then thionyl chloride is added to remove the water molecule, leading to the formation of this compound.
Properties
153894-18-9 | |
Molecular Formula |
C8H17N3 |
Molecular Weight |
155.24 g/mol |
IUPAC Name |
1,2,3,4,6,7,8,9,10,10a-decahydropyrazino[1,2-d][1,4]diazepine |
InChI |
InChI=1S/C8H17N3/c1-2-9-3-5-11-6-4-10-7-8(1)11/h8-10H,1-7H2 |
InChI Key |
XLCYOUKRVASGKM-UHFFFAOYSA-N |
SMILES |
C1CNCCN2C1CNCC2 |
Canonical SMILES |
C1CNCCN2C1CNCC2 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.